4-(Benzylthio)-2-(3-chloro-4-ethoxyphenyl)pyrazolo[1,5-a]pyrazine

• IUPAC Name: 4-benzylsulfanyl-2-(3-chloro-4-ethoxyphenyl)pyrazolo[1,5-a]pyrazine
• InChI: InChI=1S/C21H18ClN3OS/c1-2-26-20-9-8-16(12-17(20)22)18-13-19-21(23-10-11-25(19)24-18)27-14-15-6-4-3-5-7-15/h3-13H,2,14H2,1H3
• InChI Key: RFQVPJAUEDVDJD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C2=NN3C=CN=C(C3=C2)SCC4=CC=CC=C4)Cl
• Molecular Formula: C21H18ClN3OS
• Molecular Weight: 395.9 g/mol
• CAS No.: 1105211-89-9

Description

4-(Benzylthio)-2-(3-chloro-4-ethoxyphenyl)pyrazolo[1,5-a]pyrazine is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is a pyrazolopyrazine derivative that has shown promising results in studies related to cancer, inflammation, and neurological disorders.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques : 4-(Benzylthio)-2-(3-chloro-4-ethoxyphenyl)pyrazolo[1,5-a]pyrazine is synthesized through various methods, involving reactions of chloropyrazolo[1,5-а]pyrazines with hydrazine hydrate and subsequent combinations with different compounds (Tsizorik et al., 2018). Additionally, the creation of derivatives like 1,2,4-triazole, tetrazole, or 1,2,4-triazine rings is possible through these syntheses (Tsizorik et al., 2018).

Biological and Medicinal Applications

• Antiviral Activity : Certain derivatives of pyrazolo[1,5-a]pyrimidine and pyrazolo[5,1-c][1,2,4]triazine, which are chemically related to this compound, have shown significant anti-influenza A virus activities, particularly against the H5N1 subtype (Hebishy et al., 2020).
• Antitumor Properties : The synthesis of compounds like 3-(2,4-dichlorophenyl)-2-phenyl-5-(p-tolyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine, related to the discussed chemical, has shown marked inhibition against human lung adenocarcinoma and gastric cancer cell lines, suggesting potential antitumor activities (Jin Liu et al., 2020).

Pharmaceutical Chemistry

• Synthetic Versatility : The chemical structure of this compound offers a platform for developing various derivatives. This adaptability in synthesis allows for the exploration of diverse pharmaceutical applications, as seen in the creation of multiple derivatives with potential antiviral and antitumor properties (Tsizorik et al., 2018).

Mechanism of Action

The mechanism of action of pyrazolo[1,5-a]pyrimidines can depend on their intended use. For example, in the context of their use as explosives, these compounds can exhibit superior detonation performance.

Safety and Hazards

As with any chemical compound, the safety and hazards associated with pyrazolo[1,5-a]pyrimidines can depend on the specific compound and how it’s handled. Some compounds in this class are being explored for use as heat-resistant explosives, which would entail certain safety considerations.

Future Directions

Research into pyrazolo[1,5-a]pyrimidines is ongoing, with potential applications in various fields. This includes the development of novel energetic materials with admirable molecular stability.